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Introduction

Calcium hypochlorite, Ca(OCl)2, commonly known as bleaching powder, is a widely used
oxidizing bleaching agent in the textile industry.[1][2][3] It is particularly effective for bleaching
natural cellulosic fibers such as cotton and linen.[2][4] The primary objective of bleaching is to
remove natural coloring matter and any residual impurities from the fibers, resulting in a whiter
fabric that is prepared for subsequent processes like dyeing and finishing.[1][2][5] While the
user's query specified calcium chlorite, it is calcium hypochlorite that is the stable,
commercially available product. Bleaching powder decomposes in water to form calcium
chlorite and calcium hypochlorite, with the hypochlorite ion being the active bleaching species.

[6]

Chemical Properties and Mechanism of Action

Calcium hypochlorite is a white solid that is relatively stable and has a higher available chlorine
content (typically 65-70%) compared to sodium hypochlorite.[3][7][8] When dissolved in water,
it releases chlorine, which is a powerful oxidizing agent.[1] The bleaching action is attributed to

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b078650#bc-rfq
https://www.chemtradeasia.sg/market-insights/calcium-hypochlorite-in-textile-industry-singapore
https://www.nbinno.com/article/water-treatment-agents/calcium-hypochlorite-industrial-bleaching-applications-bn
https://www.quora.com/What-is-the-difference-between-sodium-hypochlorite-and-calcium-hypochlorite
https://www.nbinno.com/article/water-treatment-agents/calcium-hypochlorite-industrial-bleaching-applications-bn
https://www.nbinno.com/article/water-treatment-agents/calcium-hypochlorite-textile-paper-bleaching-ai
https://www.chemtradeasia.sg/market-insights/calcium-hypochlorite-in-textile-industry-singapore
https://www.nbinno.com/article/water-treatment-agents/calcium-hypochlorite-industrial-bleaching-applications-bn
https://patents.google.com/patent/US3990843A/en
https://www.benchchem.com/product/b078650/docs?utm_src=pdf-body#application-of-calcium-hypochlorite-in-textile-bleaching-processes
https://www.benchchem.com/product/b078650/docs?utm_src=pdf-body#application-of-calcium-hypochlorite-in-textile-bleaching-processes
https://www.benchchem.com/product/b078650/docs?utm_src=pdf-body#application-of-calcium-hypochlorite-in-textile-bleaching-processes
https://www.internationaljournalssrg.org/IJPTE/2020/Volume7-Issue1/IJPTE-V7I1P106.pdf
https://www.quora.com/What-is-the-difference-between-sodium-hypochlorite-and-calcium-hypochlorite
https://www.enochem.com.cn/news/Differences-Between-Calcium-Hypochlorite-and-Sodium-Hypochlorite-224.html
http://182.160.97.198:8080/xmlui/bitstream/handle/123456789/1144/6.%20Chapter%204%20-%20Bleaching.pdf?sequence=6
https://www.chemtradeasia.sg/market-insights/calcium-hypochlorite-in-textile-industry-singapore
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078650?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

the hypochlorous acid (HOCI) and the hypochlorite ion (OCI-), which are formed in the aqueous
solution.[8][9] These active species decolorize the natural pigments in the fibers by breaking
down the chromophores, which are the color-producing organic compounds containing
conjugated double bonds.[10][11]

The bleaching mechanism involves the oxidation of these colored impurities into colorless,
water-soluble compounds that can be washed away.[2][10] The effectiveness of the bleaching
process is highly dependent on the pH of the bleach bath.[8]

Process Parameters

For effective and controlled bleaching with calcium hypochlorite, several process parameters
must be carefully managed:

» Concentration: The concentration of available chlorine is a critical factor. A typical range is 1
to 3 grams per liter (g/L) of available chlorine.[9] Higher concentrations can lead to faster
bleaching but also increase the risk of fiber damage.[6]

e pH: The optimal pH for hypochlorite bleaching is between 9 and 11.[8][9] Below pH 9, the
bleaching is rapid but can cause significant tendering (weakening) of the cellulosic fibers.[8]
Above pH 11, the bleaching action is too slow. Sodium carbonate is often used as a buffer to
maintain the desired pH.[8][9]

o Temperature: Calcium hypochlorite bleaching is typically carried out at room temperature.[9]
Higher temperatures can accelerate the bleaching process but also increase the risk of
uncontrolled reactions and fiber degradation.[8]

o Time: The duration of the bleaching process usually ranges from 60 to 90 minutes.[9]

Advantages and Disadvantages

Advantages:
o Cost-effective: Calcium hypochlorite is a relatively inexpensive bleaching agent.[12]

o High available chlorine: It has a higher concentration of available chlorine compared to
sodium hypochlorite, meaning less product is needed to achieve the same effect.[3][7]
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 Stability: As a solid, it is more stable and has a longer shelf life than liquid sodium
hypochlorite, making it easier to store and handle.[1][7]

o Effective at room temperature: The process does not require additional energy for heating.[9]
Disadvantages:

o Fiber damage: If not properly controlled, especially with regards to pH and temperature, it
can lead to significant weakening of the textile fibers.[8][9]

o Formation of calcium carbonate: It can produce calcium carbonate deposits on the fabric
surface, leading to a harsh feel.[6][13]

e Environmental concerns: The formation of adsorbable organic halogens (AOX) can be an
environmental hazard.[9]

» Limited applicability: It is primarily used for cellulosic fibers and is not suitable for protein
fibers like wool or synthetic fibers like nylon, which can yellow.[8]

Quantitative Data Summary

Parameter Recommended Value Reference

Concentration (Available

Chlorine) 1-30l Ll
Calcium Hypochlorite

Concentration >- 150l ]
pH 9-11 [8][9]
Temperature Room Temperature 9]
Time 60 - 90 minutes [9]
Material to Liquor Ratio (MLR) 1:30 [9]
Wetting Agent 1-2g/L 9]
Sodium Carbonate (Buffer) 3-5¢g/L [9]
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Experimental Protocols
Preparation of the Bleaching Solution

Weigh the required amount of calcium hypochlorite (e.g., 5-15 g/L) based on the desired
available chlorine concentration.[9]

Dissolve the calcium hypochlorite in a small amount of water to form a paste.

Gradually add more water to the paste while stirring continuously to ensure it is fully
dissolved.[9]

Filter the solution to remove any insoluble impurities.[9]

Add the required amount of sodium carbonate (3-5 g/L) to the solution to act as a buffer and
maintain the pH between 9 and 11.[9]

Add a wetting agent (1-2 g/L) to ensure uniform penetration of the bleach liquor into the
fabric.[9]

Adjust the final volume of the solution with water to achieve the desired concentration and a
material-to-liquor ratio of 1:30.[9]

Textile Bleaching Protocol

Pre-treatment: Ensure the textile material (e.g., cotton fabric) has been thoroughly scoured
to remove natural waxes, pectins, and other impurities. This is crucial for uniform bleaching.

[8]

Bleaching: Immerse the scoured and well-wetted fabric into the prepared calcium
hypochlorite bleaching bath at room temperature.[9]

Ensure the fabric is fully submerged and agitated periodically to promote even bleaching.
Continue the bleaching process for 60 to 90 minutes.[9]

Rinsing: After the specified time, remove the fabric from the bleaching bath and give it a cold
wash to remove the bulk of the residual chemicals.[9]
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Follow with a hot wash at approximately 70°C for 5-10 minutes to further remove impurities.

[°]

Antichlor Treatment (Souring): To neutralize any remaining chlorine, treat the fabric with a
solution of a reducing agent. A common treatment is with 1.5% hydrochloric acid (HCI) or
sodium bisulfite.[8][9] This step is crucial to prevent yellowing of the fabric upon storage.[9]

Final Rinsing: Thoroughly rinse the fabric with water to remove the antichlor agent and any
remaining by-products.

Drying: Dry the bleached fabric.

Assessment of Bleaching Efficiency

The effectiveness of the bleaching process can be evaluated using several methods:

Whiteness Index: Measure the whiteness of the fabric using a spectrophotometer or
colorimeter.[14][15]

Tensile Strength: Evaluate the strength of the bleached fabric to assess any potential
damage caused by the bleaching agent.[16]

Absorbency: Test the water absorbency of the fabric, which is an indicator of the removal of
hydrophobic impurities.[6]

Residual Peroxide/Chlorine Test: Use indicator strips or titrimetric analysis to ensure
complete removal of the bleaching agent before dyeing.[10]

Visualizations

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://m.youtube.com/watch?v=ZWTRCJsL_v0
http://182.160.97.198:8080/xmlui/bitstream/handle/123456789/1144/6.%20Chapter%204%20-%20Bleaching.pdf?sequence=6
https://m.youtube.com/watch?v=ZWTRCJsL_v0
https://m.youtube.com/watch?v=ZWTRCJsL_v0
https://www.researchgate.net/figure/Bleaching-Process-curve-for-calcium-Hypochlorite-CaOCl-2_fig1_332640299
https://www.researchgate.net/publication/321931792_Colorimetric_Analysis_of_Cotton_Textile_Bleaching_through_H2O2_Activated_by_UV_Light
https://www.researchgate.net/figure/Effect-of-Calcium-Hypochlorite-CaOCl-2-on-bursting-strength_fig4_332640299
https://www.internationaljournalssrg.org/IJPTE/2020/Volume7-Issue1/IJPTE-V7I1P106.pdf
https://www.fibre2fashion.com/industry-article/7349/bleach-clean-up
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078650?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Preparation
(Scouring of Fabric) (Bleach SO'_UUOYD
Preparation

Bleaching Proc

Immersion in
Bleach Bath

60-90 min
Room Temp

(Cold & Hot Wash)
Antichlor Treatment
(Souring)

Evaluation

Quality Assessment
(Whiteness, Strength)

Click to download full resolution via product page

Caption: Workflow for the textile bleaching process using calcium hypochlorite.
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Caption: Simplified chemical mechanism of calcium hypochlorite bleaching.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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